Cas no 1361575-82-7 (2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl)

• Product Name: 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl
• CAS No: 1361575-82-7
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4790534
• Update Time: 2025-10-29

2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-7-1-2-8(15)5-9(7)12-10(16)3-4-11(17)13(12)18/h1-5H,6H2
• InChI Key： IXKFSJBOEICSET-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C1C(=CC=C(C=1Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl

Introduction to 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361575-82-7)

2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361575-82-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of halogenated biphenyls, which are known for their stability and resistance to environmental degradation. The presence of bromine and multiple chlorine atoms in its structure makes it a valuable subject of study in both academic and industrial settings.

The molecular formula of 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl is C₁₃H₇BrCl₄. Its molecular weight is approximately 390.94 g/mol. The compound features a biphenyl core with a bromomethyl group and four chlorine atoms strategically positioned on the aromatic rings. This specific arrangement imparts unique physical and chemical properties that are of interest to researchers and chemists alike.

In terms of physical properties, 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl is a solid at room temperature with a melting point ranging from 100°C to 105°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These solubility characteristics make it suitable for various synthetic processes and analytical techniques.

The chemical reactivity of 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl is influenced by the presence of the bromomethyl group and the chlorine atoms. The bromomethyl group can undergo substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. Additionally, the chlorine atoms can participate in various reactions, including nucleophilic substitution and elimination processes.

Recent studies have explored the potential applications of 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl in the field of materials science. Researchers have investigated its use as a flame retardant due to its high thermal stability and halogen content. Preliminary results indicate that it can effectively reduce the flammability of polymer materials without significantly affecting their mechanical properties.

In the realm of medicinal chemistry, 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl has been studied for its potential as a lead compound in drug discovery. Its unique structure provides a platform for the development of novel therapeutic agents targeting specific biological pathways. For instance, some studies have focused on its ability to modulate enzyme activity and receptor binding affinity.

The environmental impact of halogenated biphenyls has been a topic of concern due to their persistence and potential toxicity. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for compounds like 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl. These methods aim to minimize waste generation and reduce the use of hazardous reagents.

Safety considerations are paramount when handling 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl. It is essential to follow proper laboratory protocols and use appropriate personal protective equipment (PPE) to ensure safe handling and storage. The compound should be stored in a cool, dry place away from sources of heat or ignition.

In conclusion, 2'-(Bromomethyl)-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361575-82-7) is a versatile compound with a wide range of potential applications in materials science and medicinal chemistry. Its unique chemical structure and properties make it an attractive subject for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines.